Cas no 1708296-68-7 (4-Biphenyl-4-yl-5-ethanesulfonyl-pyrimidin-2-ylamine)

• Product Name: 4-Biphenyl-4-yl-5-ethanesulfonyl-pyrimidin-2-ylamine
• CAS No: 1708296-68-7
• MF: C₁₈H₁₇N₃O₂S
• MW: 339.411482572556
• CID: 5210752
• Update Time: 2025-07-17

4-Biphenyl-4-yl-5-ethanesulfonyl-pyrimidin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-Biphenyl-4-yl-5-ethanesulfonyl-pyrimidin-2-ylamine
• 2-Pyrimidinamine, 4-[1,1'-biphenyl]-4-yl-5-(ethylsulfonyl)-

• Inchi： 1S/C18H17N3O2S/c1-2-24(22,23)16-12-20-18(19)21-17(16)15-10-8-14(9-11-15)13-6-4-3-5-7-13/h3-12H,2H2,1H3,(H2,19,20,21)
• InChI Key： XDSIJCXGVJRMGN-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(S(CC)(=O)=O)C(C2=CC=C(C3=CC=CC=C3)C=C2)=N1

Additional information on 4-Biphenyl-4-yl-5-ethanesulfonyl-pyrimidin-2-ylamine

Comprehensive Overview of 4-Biphenyl-4-yl-5-ethanesulfonyl-pyrimidin-2-ylamine (CAS No. 1708296-68-7)

4-Biphenyl-4-yl-5-ethanesulfonyl-pyrimidin-2-ylamine (CAS No. 1708296-68-7) is a specialized pyrimidine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its biphenyl and ethanesulfonyl functional groups, has garnered attention for its unique structural properties and potential applications in drug discovery. Researchers are increasingly exploring its role as a kinase inhibitor or signaling modulator, aligning with the growing demand for targeted therapies in oncology and autoimmune diseases.

The molecular structure of 4-Biphenyl-4-yl-5-ethanesulfonyl-pyrimidin-2-ylamine features a pyrimidine core substituted with a biphenyl moiety and an ethanesulfonyl group, which enhances its binding affinity to specific biological targets. This design is particularly relevant in the context of structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Recent trends in AI-driven drug design have further amplified interest in such compounds, as computational models can predict their interactions with proteins like EGFR or VEGFR, frequently searched terms in bioinformatics platforms.

From a synthetic perspective, CAS No. 1708296-68-7 exemplifies advancements in heterocyclic chemistry. Its preparation typically involves multi-step reactions, including Suzuki coupling for biphenyl integration and sulfonylation to introduce the ethanesulfonyl group. These methods are widely discussed in forums focusing on green chemistry and catalytic efficiency, reflecting the industry’s shift toward sustainable practices. Analytical techniques like HPLC and NMR are critical for purity verification, addressing common user queries about compound characterization protocols.

The pharmacological profile of 4-Biphenyl-4-yl-5-ethanesulfonyl-pyrimidin-2-ylamine remains under investigation, but preliminary studies suggest its utility in modulating cell proliferation pathways. This aligns with trending searches on precision medicine and personalized therapeutics. Notably, its sulfonamide group may contribute to metabolic stability—a key consideration in drug bioavailability discussions. Researchers also highlight its potential as a scaffold for fragment-based drug discovery, a strategy gaining traction in high-throughput screening workflows.

In the broader context of chemical innovation, this compound exemplifies the intersection of organic synthesis and biomedical applications. Its IP potential is underscored by patent filings related to small-molecule therapeutics, a frequently searched topic among investors. As the scientific community prioritizes repurposing existing compounds, 1708296-68-7 could emerge as a candidate for drug repositioning studies, particularly in niche areas like rare diseases.

For laboratories handling 4-Biphenyl-4-yl-5-ethanesulfonyl-pyrimidin-2-ylamine, proper storage conditions (e.g., desiccated environments) and material safety data are frequently queried topics. While not classified as hazardous, its handling follows general laboratory best practices. The compound’s solubility in DMSO and other organic solvents is another practical consideration for experimental design, often explored in research methodology forums.

Looking ahead, the versatility of CAS No. 1708296-68-7 positions it as a valuable tool for interdisciplinary research. Whether in computational chemistry simulations or in vitro assays, its structural features offer ample opportunities for innovation. As the pharmaceutical industry embraces machine learning for lead optimization, compounds like this will likely play pivotal roles in bridging theoretical predictions and empirical validation—addressing one of the most pressing challenges in modern drug development.